(2-(methylthio)-1H-benzo[d]imidazol-1-yl)(4-(piperidin-1-ylsulfonyl)phenyl)methanone

• IUPAC Name: (2-methylsulfanylbenzimidazol-1-yl)-(4-piperidin-1-ylsulfonylphenyl)methanone
• InChI: InChI=1S/C20H21N3O3S2/c1-27-20-21-17-7-3-4-8-18(17)23(20)19(24)15-9-11-16(12-10-15)28(25,26)22-13-5-2-6-14-22/h3-4,7-12H,2,5-6,13-14H2,1H3
• InChI Key: QBBQMOMKXFOSTD-UHFFFAOYSA-N
• Canonical SMILES: CSC1=NC2=CC=CC=C2N1C(=O)C3=CC=C(C=C3)S(=O)(=O)N4CCCCC4
• Molecular Formula: C20H21N3O3S2
• Molecular Weight: 415.5 g/mol

Description

The compound is a benzimidazole derivative with a piperidine sulfonyl group and a methylthio group. Benzimidazoles are a class of heterocyclic aromatic organic compounds that are important in a variety of fields, including medicine and materials science. Piperidine is a widely used building block in the synthesis of organic compounds, and sulfonyl groups are often used in medicinal chemistry due to their ability to improve the bioavailability of drugs.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its molecular structure. Some general properties of benzimidazoles include high thermal stability and resistance to oxidation.

Scientific Research Applications

Synthesis and Characterization

• The compound has been utilized in various synthesis processes. For example, the reaction of 1-benzoyl-1-methylthio-methanol with ureas has led to the synthesis of imidazolidinediones, suggesting potential applications in organic synthesis and medicinal chemistry (Z. Jian, 1997).
• It has been involved in the synthesis of novel compounds such as [1-(2,5-Dichloro-benzenesulfonyl)-piperidin-4-yl]-(2,4-difluoro-phenyl)-methanone oxime, characterized by spectroscopic techniques, indicating its utility in developing new chemical entities (C. S. Karthik et al., 2021).

Crystallography and Structural Studies

• The compound has been a subject in crystallography studies, providing insights into the molecular structure and interactions of related compounds. Such studies are crucial for understanding the chemical and physical properties of new molecules (Yan-qing Ge et al., 2011).
• Detailed crystal structure analysis of similar compounds like bis(4-(1H-imidazol-1-yl)phenyl)methanone has been conducted, contributing to the knowledge base in molecular design and pharmaceutical development (Gao‐feng Wang et al., 2017).

Potential Therapeutic Applications

• Studies have explored the synthesis of derivatives with potential therapeutic applications. For instance, new 2-(1,5,6-trimethyl-1H-benzo[d]imidazole-2-carbonyl)-2,3-dihydro-1H-pyrazole-4-carbonitriles have been synthesized and evaluated for their antioxidant and antimicrobial activities, indicating potential use in drug discovery (F. Bassyouni et al., 2012).

Electronic and Optical Properties

• Research has delved into the electronic, optical, and thermal properties of related oligobenzimidazoles, underscoring the compound's relevance in materials science and engineering (Siddeswaran Anand and A. Muthusamy, 2018).

Antimicrobial Research

• The compound and its derivatives have been synthesized and screened for antimicrobial activities, contributing to the ongoing search for new antimicrobial agents (N. Patel et al., 2011).

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For example, many benzimidazole derivatives are used as proton pump inhibitors, where they inhibit the action of the gastric proton pump, reducing stomach acid production.